molecular formula C10H14ClNO2S B1454799 (R)-2-Amino-3-phenylsulfanyl-propionic acid methyl ester hydrochloride CAS No. 88347-88-0

(R)-2-Amino-3-phenylsulfanyl-propionic acid methyl ester hydrochloride

Cat. No. B1454799
CAS RN: 88347-88-0
M. Wt: 247.74 g/mol
InChI Key: JCEZHJCQXCNJAZ-FVGYRXGTSA-N
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Description

(R)-2-Amino-3-phenylsulfanyl-propionic acid methyl ester hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO2S and its molecular weight is 247.74 g/mol. The purity is usually 95%.
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properties

CAS RN

88347-88-0

Product Name

(R)-2-Amino-3-phenylsulfanyl-propionic acid methyl ester hydrochloride

Molecular Formula

C10H14ClNO2S

Molecular Weight

247.74 g/mol

IUPAC Name

methyl (2R)-2-amino-3-phenylsulfanylpropanoate;hydrochloride

InChI

InChI=1S/C10H13NO2S.ClH/c1-13-10(12)9(11)7-14-8-5-3-2-4-6-8;/h2-6,9H,7,11H2,1H3;1H/t9-;/m0./s1

InChI Key

JCEZHJCQXCNJAZ-FVGYRXGTSA-N

Isomeric SMILES

COC(=O)[C@H](CSC1=CC=CC=C1)N.Cl

SMILES

COC(=O)C(CSC1=CC=CC=C1)N.Cl

Canonical SMILES

COC(=O)C(CSC1=CC=CC=C1)N.Cl

sequence

X

Origin of Product

United States

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